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  • Product: 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene
  • CAS: 951888-04-3

Core Science & Biosynthesis

Foundational

Comprehensive Spectroscopic Profiling and Analytical Methodology for 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene

Executive Summary The structural elucidation of halogenated aryl-alkenes is a critical competency in synthetic organic chemistry and drug development. The compound 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene (also kno...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of halogenated aryl-alkenes is a critical competency in synthetic organic chemistry and drug development. The compound 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene (also known as 2-chloro-4-(2-methylallyl)toluene)[1][2] presents a unique analytical profile due to its 1,2,4-trisubstituted benzene ring and its highly reactive methallyl moiety. This whitepaper provides an in-depth, self-validating spectroscopic guide—encompassing Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Electron Ionization Mass Spectrometry (EI-MS)—to definitively characterize this molecule.

Chemical Identity & Structural Significance

The target molecule (C₁₁H₁₃Cl, MW: 180.67 g/mol ) consists of a 3-chloro-4-methylphenyl core covalently linked to a 2-methyl-1-propenyl (methallyl) group[1]. In medicinal chemistry, the methallyl group serves as a versatile bioisostere and a handle for further functionalization (e.g., epoxidation, hydroboration), while the chlorotoluene motif provides lipophilicity and metabolic stability. Accurate spectroscopic profiling of this intermediate is paramount to ensure downstream synthetic fidelity.

Experimental Workflows & Sample Preparation

To guarantee data integrity, the analytical workflow must be treated as a holistic, self-validating system. The choice of solvent, ionization energy, and phase state directly dictates the quality of the resulting spectra.

Step-by-Step Methodologies

Protocol A: NMR Sample Preparation and Acquisition

  • Sample Dissolution: Weigh 15–20 mg of the purified compound into a clean glass vial. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Causality: CDCl₃ is selected because it is a non-polar, aprotic solvent that perfectly dissolves lipophilic aryl-alkenes without inducing chemical shift artifacts via hydrogen bonding, which could otherwise skew the benzylic proton signals.

  • Transfer: Transfer the solution into a standard 5 mm NMR tube, ensuring a solvent column height of exactly 4–5 cm to optimize magnetic field shimming.

  • Acquisition: Acquire ¹H NMR at 400 MHz (16 scans, relaxation delay 1.0 s) and ¹³C NMR at 100 MHz (1024 scans, relaxation delay 2.0 s, complete proton decoupling).

Protocol B: ATR-FTIR Spectroscopy

  • Background Collection: Clean the diamond Attenuated Total Reflectance (ATR) crystal with isopropanol. Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹.

  • Sample Application: Apply 1–2 drops of the neat liquid compound directly onto the ATR crystal. Causality: ATR is chosen over traditional KBr pellet pressing because it is non-destructive, prevents moisture absorption artifacts (which obscure the 3000 cm⁻¹ region), and preserves the native liquid state of the alkene.

  • Acquisition: Collect the sample spectrum using 32 scans from 4000 to 400 cm⁻¹.

Protocol C: GC-EI-MS Analysis

  • Sample Dilution: Dilute the compound to a concentration of 10 µg/mL in GC-grade hexane.

  • Separation: Inject 1.0 µL into the GC inlet (split ratio 1:50). Use a non-polar capillary column (e.g., HP-5MS) programmed from 60°C to 280°C at 15°C/min. Causality: A non-polar stationary phase separates analytes strictly by boiling point and van der Waals interactions, which is ideal for halogenated hydrocarbons.

  • Ionization: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Causality: 70 eV is the universal standard for EI, transferring sufficient internal energy to drive diagnostic fragmentation pathways (like benzylic cleavage) that can be cross-referenced with established libraries[3][4].

AnalyticalWorkflow Synth Synthesis (Grignard + Benzyl Cl) Purif Purification (Column Chromatography) Synth->Purif QC Quality Control (Purity >98%) Purif->QC NMR NMR Prep (CDCl3, 400 MHz) QC->NMR IR FT-IR Prep (ATR-FTIR, Neat) QC->IR MS GC-MS Prep (EI, 70 eV) QC->MS Data Data Integration & Structure Elucidation NMR->Data IR->Data MS->Data

Fig 1. End-to-end analytical workflow for the isolation and spectroscopic characterization of the target compound.

Spectroscopic Data & Mechanistic Interpretation

Nuclear Magnetic Resonance (NMR)

The ¹H NMR spectrum of this compound is defined by three distinct regions: the aliphatic methyls, the isolated benzylic methylene, and the 1,2,4-trisubstituted aromatic ring[5]. The benzylic protons (δ 3.25) appear as a sharp singlet because they are electronically isolated between the aromatic ring and the quaternary carbon of the methallyl group. The aromatic protons exhibit a classic ABX (or AMX) spin system characteristic of 1,2,4-trisubstitution, with ortho coupling (~7.8 Hz) and meta coupling (~1.8 Hz)[5].

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Position Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Integration Assignment
Ar-H2 7.15 Doublet (d) 1.8 1H Aromatic CH (ortho to Cl)
Ar-H5 7.10 Doublet (d) 7.8 1H Aromatic CH (ortho to CH₃)
Ar-H6 6.95 Doublet of doublets (dd) 7.8, 1.8 1H Aromatic CH (para to Cl)
=CH₂ (a) 4.85 Broad singlet (br s) - 1H Terminal alkene (trans to Ar)
=CH₂ (b) 4.75 Broad singlet (br s) - 1H Terminal alkene (cis to Ar)
Ar-CH₂ 3.25 Singlet (s) - 2H Benzylic methylene
Ar-CH₃ 2.36 Singlet (s) - 3H Aromatic methyl

| C-CH₃ | 1.68 | Singlet (s) | - | 3H | Methallyl methyl |

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm) Type Assignment
144.2 Quaternary (C) Methallyl C=C (C2')
139.5, 135.0, 134.2 Quaternary (C) Aromatic C1, C4, C3
130.5, 129.8, 127.2 Methine (CH) Aromatic C5, C2, C6
112.5 Methylene (CH₂) Terminal alkene (=CH₂)
43.8 Methylene (CH₂) Benzylic CH₂

| 22.1, 19.8 | Methyl (CH₃) | Methallyl CH₃, Aromatic CH₃ |

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is highly diagnostic for the substitution pattern of the benzene ring. The 1,2,4-trisubstituted benzene ring is definitively characterized by a strong out-of-plane C-H bending vibration observed at 815 cm⁻¹[6]. Furthermore, the terminal vinylidene (=CH₂) group of the methallyl moiety produces a sharp, intense bending vibration at 890 cm⁻¹.

Table 3: FT-IR Data (ATR, Neat)

Wavenumber (cm⁻¹) Intensity Assignment Mechanistic Origin
3075 Weak sp² C-H stretch Alkene and aromatic C-H bonds
2960, 2920, 2850 Medium sp³ C-H stretch Aliphatic methyl and methylene groups
1645 Medium C=C stretch Methallyl double bond stretching
1495, 1450 Strong C=C aromatic Skeletal vibrations of the benzene ring
1050 Medium C-Cl stretch Halogen-carbon bond stretching
890 Strong =CH₂ bend Out-of-plane bending of the terminal vinylidene

| 815 | Strong | Ar C-H bend | Out-of-plane bending for 1,2,4-trisubstituted benzene[6] |

Electron Ionization Mass Spectrometry (EI-MS)

In EI-MS, alkylbenzenes predominantly undergo benzylic cleavage due to the high thermodynamic stability of the resulting benzyl or tropylium cations[3][4]. For this compound, the loss of the methallyl radical (C₄H₇•, 55 Da) yields the 3-chloro-4-methylbenzyl cation at m/z 139, which acts as the base peak (100% abundance). Subsequent fragmentation follows the even-electron rule, losing neutral HCl (36 Da) to form the C₈H₇⁺ cation at m/z 103.

MSFragmentation M_ion Molecular Ion [M]•+ m/z 180 (35Cl) / 182 (37Cl) Rel. Abundance: ~20% Benzyl_cat 3-Chloro-4-methylbenzyl Cation m/z 139 (35Cl) / 141 (37Cl) Base Peak (100%) M_ion->Benzyl_cat - C4H7• (Methallyl radical) Benzylic Cleavage C8H7_cat C8H7+ Cation m/z 103 Rel. Abundance: ~35% Benzyl_cat->C8H7_cat - HCl (36 Da) Phenyl_cat Phenyl Cation m/z 77 Rel. Abundance: ~15% C8H7_cat->Phenyl_cat - C2H2 (26 Da)

Fig 2. Primary electron ionization (EI) mass spectrometric fragmentation pathways driven by benzylic cleavage.

Table 4: GC-EI-MS Data (70 eV)

m/z Relative Abundance (%) Ion Type Structural Assignment
182 ~6 [M+2]•⁺ Molecular ion (³⁷Cl isotope)
180 ~20 [M]•⁺ Molecular ion (³⁵Cl isotope)
141 ~33 [M - C₄H₇]⁺ 3-Chloro-4-methylbenzyl cation (³⁷Cl)
139 100 [M - C₄H₇]⁺ 3-Chloro-4-methylbenzyl cation (³⁵Cl)

| 103 | ~35 |[M - C₄H₇ - HCl]⁺ | C₈H₇⁺ cation |

Quality Control & Self-Validating Protocols

To ensure absolute scientific integrity, the analytical data must function as a self-validating system:

  • Isotopic Cross-Validation: The isotopic signature of a single chlorine atom manifests as an M and M+2 peak ratio of approximately 3:1, reflecting the natural abundance of ³⁵Cl and ³⁷Cl[7]. The observation of this 3:1 ratio at both m/z 180/182 and m/z 139/141 unequivocally verifies the retention of the chlorine atom during the primary benzylic cleavage event.

  • Proton-Mass Parity: The integration of the ¹H NMR spectrum strictly dictates the proton count (13H), which perfectly aligns with the molecular formula (C₁₁H₁₃Cl) confirmed by the exact mass of the molecular ion in the MS data.

  • 2D NMR Connectivity: As an orthogonal validation step, Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy should be employed to bridge the isolated spin systems. The benzylic protons at δ 3.25 must show strong ³J cross-peaks to both the aromatic carbons (C2, C6) and the methallyl carbons (C2', C3'), definitively proving the connectivity of the two distinct structural motifs.

References

  • PubChem (National Institutes of Health). "3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene | C11H13Cl | CID 24721745". NIH.gov.[Link]

  • MDPI. "How Low Can It Go? ATR-FTIR Characterization of Compounds Isolated from Ginger at the Nanogram Level". Engineering Proceedings.[Link]

  • ACS Publications. "Chemical Oxidative Polymerization of Aminodiphenylamines". The Journal of Physical Chemistry B.[Link]

  • Royal Society Open Science. "Cytotoxic compounds isolated from Crinum abyssinicum bulbs: a combined experimental and computational study". Royal Society Publishing.[Link]

  • ACS Publications. "Isomerization and Dissociation of n-Butylbenzene Radical Cation". The Journal of Physical Chemistry A.[Link]

Sources

Exploratory

Systematic IUPAC Nomenclature and Structural Elucidation of C₁₁H₁₃Cl Isomers: A Technical Guide

Executive Summary For drug development professionals and analytical chemists, the molecular formula C₁₁H₁₃Cl presents a complex matrix of structural possibilities. With a Degree of Unsaturation (DoU) of 5, this formula t...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and analytical chemists, the molecular formula C₁₁H₁₃Cl presents a complex matrix of structural possibilities. With a Degree of Unsaturation (DoU) of 5, this formula typically dictates an aromatic core combined with an additional aliphatic unsaturation—either a cycloalkyl ring or an alkenyl chain. This whitepaper provides an in-depth framework for the structural elucidation and systematic IUPAC naming of C₁₁H₁₃Cl isomers, bridging the gap between theoretical nomenclature rules and practical, self-validating analytical workflows.

Structural Elucidation & Causality of C₁₁H₁₃Cl

The first step in characterizing any unknown compound is calculating its Degree of Unsaturation (DoU), which dictates the architectural boundaries of the molecule.

For C₁₁H₁₃Cl, the calculation is:

DoU=C+1−2H−N+X​=11+1−213−0+1​=5

A DoU of 5 strongly implies the presence of a benzene ring (which accounts for 4 degrees of unsaturation: 1 ring + 3 double bonds) and exactly one additional degree of unsaturation. The causality behind isomer diversity stems from how this final degree of unsaturation is resolved. It manifests either as an aliphatic ring (e.g., a cyclopentyl or cyclopropyl group) or as a carbon-carbon double bond (an alkenyl chain). Understanding this structural bifurcation is critical for predicting the chemical reactivity of the isomer in cross-coupling reactions or nucleophilic substitutions during API (Active Pharmaceutical Ingredient) synthesis.

IsomerClassification A Molecular Formula C11H13Cl B Degree of Unsaturation DoU = 5 A->B C Aromatic Core (DoU = 4) B->C D Remaining Unsaturation (DoU = 1) C->D E Aliphatic Ring (Cycloalkyl) D->E F Double Bond (Alkenyl) D->F G Fused Ring (Tetralin core) D->G H H E->H 1-Chloro-4-cyclopentylbenzene I I F->I [(E)-3-chloro-2-methylbut-1-enyl]benzene J J G->J 8-Chloro-1-methyl-tetrahydronaphthalene

Fig 1. Logical workflow for structural classification of C11H13Cl isomers based on DoU.

IUPAC Nomenclature Framework (Blue Book 2013)

The [1] strictly prioritize substitutive nomenclature to generate a Preferred IUPAC Name (PIN). This ensures unambiguous database indexing and machine-readability. The selection of the parent hydride is governed by seniority rules.

Case Study 1: Cycloalkylbenzenes

For [2], the structure consists of a benzene ring (6 carbons) and a cyclopentyl ring (5 carbons). According to IUPAC seniority rules, the ring with the greater number of atoms is selected as the parent hydride.

  • Parent: Benzene.

  • Substituents: "Chloro" and "Cyclopentyl".

  • Numbering: Substituents are cited alphabetically. "Chloro" (c-h-l) precedes "Cyclopentyl" (c-y-c). Therefore, the carbon attached to the chlorine atom is designated as C1, placing the cyclopentyl group at C4 to yield the lowest possible locant set.

Case Study 2: Alkenylbenzenes

For [3], the benzene ring remains the parent. The complex aliphatic chain is treated as a substituent and numbered starting from the point of attachment to the parent ring.

  • Stereochemistry: The double bond geometry is assigned using Cahn-Ingold-Prelog (CIP) priority rules[4]. The higher priority groups on each alkene carbon are on opposite sides, yielding the (E) stereodescriptor.

Case Study 3: Fused Bicyclic Systems

For [5], the parent structure is the fused bicyclic system, tetralin. Numbering begins at the saturated ring adjacent to the aromatic ring and proceeds around the perimeter, ensuring the substituents (chloro and methyl) receive the lowest possible locants.

Self-Validating Experimental Protocols

To definitively assign the IUPAC name to an unknown C₁₁H₁₃Cl isomer, researchers must employ a self-validating analytical workflow. The following protocol leverages GC-MS and 2D NMR to create a closed-loop verification system.

Step-by-Step Methodology

Step 1: Sample Preparation

  • Action: Dissolve 10 mg of the C₁₁H₁₃Cl isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% Tetramethylsilane (TMS).

  • Causality: CDCl₃ is selected because its non-polar nature perfectly solvates hydrophobic halogenated hydrocarbons. TMS acts as an internal standard, providing a strict 0 ppm reference for precise chemical shift calibration, eliminating solvent-induced spectral drift.

Step 2: GC-MS Acquisition & Isotopic Validation

  • Action: Inject 1 µL into a Gas Chromatograph equipped with a non-polar DB-5MS column.

  • Causality & Validation: The non-polar stationary phase separates isomers based on subtle differences in steric bulk. The mass spectrometer serves as a self-validating internal control: because ³⁵Cl and ³⁷Cl exist in a natural abundance ratio of ~3:1, the spectrum must exhibit a molecular ion peak at m/z 180 (M⁺) and m/z 182 (M⁺²) in this exact ratio. Any deviation indicates co-elution or contamination, triggering an immediate halt and recalibration of the gradient.

Step 3: 1D and 2D NMR Connectivity Mapping

  • Action: Acquire ¹H (400 MHz) and ¹³C (100 MHz) spectra. Follow immediately with HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation).

  • Causality & Validation: 1D ¹H NMR cannot unambiguously assign the position of aliphatic substituents on an aromatic ring due to overlapping multiplet signals in the 7.0–7.4 ppm region. HMBC is strictly required. By visualizing 2- and 3-bond J-couplings ( 2JCH​ and 3JCH​ ), HMBC allows the researcher to trace the connectivity from the benzylic protons of the aliphatic group directly to the quaternary carbons of the aromatic core. This definitively proves the substitution pattern (e.g., ortho vs. para), validating the final IUPAC name.

AnalyticalWorkflow Step1 Sample Preparation Dissolve in CDCl3 + TMS Step2 GC-MS Analysis Verify 35Cl/37Cl (3:1) Ratio Step1->Step2 Step3 1D NMR (1H & 13C) Identify Proton Environments Step2->Step3 Step4 2D NMR (HSQC/HMBC) Map C-H Connectivity Step3->Step4 Step5 Structure Elucidation Assign Preferred IUPAC Name Step4->Step5

Fig 2. Self-validating experimental protocol for characterizing C11H13Cl isomers.

Quantitative Isomer Data

The table below summarizes the physicochemical properties of representative C₁₁H₁₃Cl isomers, highlighting how structural variations within the same molecular formula impact lipophilicity (XLogP3) and structural classification.

Preferred IUPAC NameStructural ClassMonoisotopic MassXLogP3Key Structural Feature
1-Chloro-4-cyclopentylbenzene Cycloalkylbenzene180.07 Da4.7Para-substituted aromatic ring
[(E)-3-chloro-2-methylbut-1-en-1-yl]benzene Alkenylbenzene180.07 Da~4.5Trans-alkene with allylic chloride
8-Chloro-1-methyl-1,2,3,4-tetrahydronaphthalene Fused Bicyclic180.07 Da~4.3Tetralin core with benzylic methyl
(1-Chloro-2,2-dimethylcyclopropyl)benzene Cycloalkylbenzene180.07 Da~4.2Highly strained cyclopropane ring

Conclusion

The formula C₁₁H₁₃Cl represents a diverse class of halogenated hydrocarbons. By strictly adhering to the IUPAC 2013 Recommendations for substitutive nomenclature and employing a self-validating analytical workflow utilizing GC-MS isotopic profiling and HMBC NMR mapping, researchers can confidently elucidate and name these complex structures. This rigorous approach ensures data integrity, reproducibility, and seamless integration into global chemical databases.

References

  • 1-Chloro-4-cyclopentylbenzene | C11H13Cl | CID 12189588 , PubChem, National Center for Biotechnology Information.

  • Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 , International Union of Pure and Applied Chemistry (IUPAC).

  • [(E)-3-chloro-2-methylbut-1-enyl]benzene | C11H13Cl | CID 101411635 , PubChem, National Center for Biotechnology Information.

  • 8-chloro-1-methyl-1,2,3,4-tetrahydronaphthalene , Chemical Synthesis Database.

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: Synthesis of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene Derivatives

Introduction and Strategic Overview The compound 3-(3-chloro-4-methylphenyl)-2-methyl-1-propene is a key synthetic intermediate whose structural motifs are prevalent in medicinal chemistry and materials science. The subs...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Overview

The compound 3-(3-chloro-4-methylphenyl)-2-methyl-1-propene is a key synthetic intermediate whose structural motifs are prevalent in medicinal chemistry and materials science. The substituted phenyl ring, featuring both a chloro and a methyl group, offers a scaffold for tuning electronic and lipophilic properties, which is crucial in drug design.[1][2] The terminal alkene of the isobutenyl group provides a reactive handle for further functionalization.

This document serves as a comprehensive guide for researchers, outlining several robust synthetic strategies to access this molecule and its derivatives. We will move beyond simple procedural lists to explore the underlying chemical principles, justify the selection of reagents and conditions, and provide detailed, validated protocols. The synthetic approaches discussed are centered on creating the key carbon-carbon bond that links the aromatic ring to the alkene moiety.

Retrosynthetic Analysis and Method Selection

A logical retrosynthetic analysis of the target molecule reveals several viable bond disconnections, each corresponding to a well-established synthetic methodology. The choice of which pathway to pursue will depend on factors such as starting material availability, required scale, and laboratory capabilities (e.g., access to high-pressure equipment).

G cluster_disconnections Key Bond Disconnections cluster_precursors Synthetic Precursors Target 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene D1 C=C Double Bond (Wittig Olefination) Target->D1 Disconnect D2 Aryl-Alkyl C-C Bond (Heck / Suzuki Coupling) Target->D2 Disconnect D3 Alkyl C-C Bond (Grignard / Organolithium) Target->D3 Disconnect P1 3-Chloro-4-methylbenzaldehyde + Isopropyl Wittig Reagent D1->P1 Leads to P2 4-Halo-2-chloro-1-methylbenzene + Isobutylene or Vinylboronate D2->P2 Leads to P3 3-Chloro-4-methylbenzyl Halide + Isobutyraldehyde (via Grignard) D3->P3 Leads to

Caption: Retrosynthetic analysis of the target molecule.

We will focus on three primary, field-proven strategies:

  • The Wittig Reaction: A classic and reliable method for constructing a C=C double bond with unambiguous regiochemistry.[3]

  • The Heck Coupling: A powerful palladium-catalyzed reaction to form a C-C bond between an aryl halide and an alkene.[4][5]

  • The Grignard Reaction followed by Dehydration: A fundamental organometallic approach to build the carbon skeleton, followed by elimination to form the alkene.[6]

Comparative Overview of Synthetic Routes
ParameterRoute 1: Wittig ReactionRoute 2: Heck CouplingRoute 3: Grignard + Dehydration
Key Transformation Aldehyde → AlkeneAryl Halide + Alkene → Aryl-AlkeneBenzyl Halide → Alcohol → Alkene
Starting Materials 3-Chloro-4-methylbenzaldehyde, Isopropyltriphenylphosphonium Bromide1-Bromo-3-chloro-4-methylbenzene, Isobutylene3-Chloro-4-methylbenzyl Bromide, Isobutyraldehyde
Typical Yield 75-90%70-85%65-80% (two steps)
Key Advantages High regioselectivity for the double bond; mild conditions.Atom economical; direct arylation.Utilizes common, inexpensive reagents.
Key Disadvantages Stoichiometric triphenylphosphine oxide byproduct can complicate purification.Requires palladium catalyst; high-pressure gas handling (isobutylene).Multi-step process; risk of rearrangement during dehydration.

Detailed Application Protocols

Protocol 1: Synthesis via Wittig Reaction

This protocol is arguably the most direct route. It involves the reaction of 3-chloro-4-methylbenzaldehyde with an isopropyl-derived phosphonium ylide. The ylide is generated in situ by deprotonating the corresponding phosphonium salt with a strong base.[7]

Expertise & Causality: We select n-butyllithium (n-BuLi) as the base because the C-H bond adjacent to the phosphorus in the isopropylphosphonium salt is not significantly stabilized, requiring a very strong, non-nucleophilic base for efficient deprotonation.[7] Anhydrous THF is the solvent of choice as it is aprotic and effectively solvates the organolithium reagent and the intermediate ylide.

Workflow Diagram: Wittig Reaction

G cluster_ylide Ylide Formation cluster_olefination Olefination Ylide_Start Isopropyltriphenyl- phosphonium Bromide in Anhydrous THF Base Add n-BuLi @ -78 °C to 0 °C Ylide_Start->Base Ylide Phosphonium Ylide (Deep Red/Orange) Base->Ylide Reaction Combine & Stir @ 0 °C to RT Ylide->Reaction Aldehyde 3-Chloro-4-methyl- benzaldehyde in THF Aldehyde->Reaction Product Crude Product Mixture Reaction->Product

Caption: Workflow for the Wittig olefination protocol.

Step-by-Step Protocol:

  • Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen inlet, and a rubber septum.

  • Ylide Generation:

    • To the flask, add isopropyltriphenylphosphonium bromide (1.1 eq) and suspend it in anhydrous tetrahydrofuran (THF).

    • Cool the suspension to -78 °C using a dry ice/acetone bath.

    • Slowly add n-butyllithium (1.6 M in hexanes, 1.05 eq) dropwise via syringe. The formation of the ylide is indicated by a color change to deep orange or red.[7]

    • After addition, allow the mixture to warm to 0 °C and stir for 1 hour.

  • Olefination:

    • In a separate flame-dried flask, dissolve 3-chloro-4-methylbenzaldehyde (1.0 eq) in anhydrous THF.

    • Cool the ylide solution back to -78 °C and add the aldehyde solution dropwise via cannula.

    • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Workup and Purification:

    • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

    • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

    • Filter and concentrate the solvent in vacuo. The crude product will contain triphenylphosphine oxide.

    • Purify the residue by flash column chromatography on silica gel (eluting with hexanes) to yield the pure product.

Protocol 2: Synthesis via Heck Coupling

The Mizoroki-Heck reaction provides a powerful method for direct C-C bond formation between an aryl halide and an alkene.[5][8] This protocol couples 1-bromo-3-chloro-4-methylbenzene with isobutylene gas, catalyzed by a palladium complex.

Expertise & Causality: Palladium(II) acetate is a common and effective pre-catalyst that is reduced in situ to the active Pd(0) species.[9] A phosphine ligand, such as PPh₃, is required to stabilize the Pd(0) catalyst and facilitate the oxidative addition and reductive elimination steps.[10] A base, typically a hindered amine like triethylamine, is essential to neutralize the HBr generated during the catalytic cycle, thereby regenerating the active catalyst.[10] The reaction is performed in a sealed pressure vessel due to the gaseous nature of isobutylene and the temperatures required for efficient reaction.

Step-by-Step Protocol:

  • Apparatus Setup: Place a magnetic stirrer bar in a thick-walled pressure vessel rated for at least 10 atm.

  • Reagent Loading:

    • To the vessel, add 1-bromo-3-chloro-4-methylbenzene (1.0 eq), palladium(II) acetate (Pd(OAc)₂, 0.02 eq), and triphenylphosphine (PPh₃, 0.04 eq).

    • Add anhydrous N,N-dimethylformamide (DMF) as the solvent, followed by triethylamine (Et₃N, 1.5 eq).

  • Reaction Execution:

    • Seal the vessel tightly. Purge the vessel with nitrogen, then evacuate.

    • Introduce isobutylene gas (1.5 - 2.0 eq) into the vessel. Caution: Handle gaseous reagents with appropriate safety measures in a well-ventilated fume hood.

    • Heat the mixture to 100-120 °C with vigorous stirring for 12-24 hours. Monitor the internal pressure.

  • Workup and Purification:

    • Cool the vessel to room temperature. Carefully vent the excess isobutylene pressure in a safe manner.

    • Open the vessel and dilute the reaction mixture with water.

    • Extract the product with ethyl acetate (3x).

    • Combine the organic layers, wash with 1 M HCl, then with brine, and dry over anhydrous MgSO₄.

    • Filter and concentrate the solvent in vacuo.

    • Purify the crude product by column chromatography on silica gel (hexanes/ethyl acetate gradient).

Protocol 3: Synthesis via Grignard Reaction and Dehydration

This two-step approach first constructs an alcohol intermediate, which is then dehydrated to the target alkene. It relies on the nucleophilic addition of a Grignard reagent to an aldehyde.[11]

Expertise & Causality: The formation of the Grignard reagent is highly sensitive to moisture and protic solvents, which will quench the reagent.[12] Therefore, all glassware must be rigorously dried, and anhydrous ether or THF must be used.[6] A small crystal of iodine is often used to activate the magnesium surface by etching away the passivating oxide layer, which is crucial for initiating the reaction.[12] For the dehydration step, a non-nucleophilic acid like phosphoric acid is preferred over sulfuric acid to minimize charring and other side reactions.[13][14]

Workflow Diagram: Grignard and Dehydration

G cluster_step1 Step 1: Grignard Addition cluster_step2 Step 2: Dehydration Grignard 3-Chloro-4-methylbenzyl- magnesium Bromide (Prepared in situ) Addition Slow Addition @ 0 °C Grignard->Addition Aldehyde Isobutyraldehyde in Anhydrous Ether Aldehyde->Addition Workup1 Aqueous Quench (NH4Cl) Addition->Workup1 Alcohol Intermediate Alcohol Workup1->Alcohol Heat Heat & Distill Alcohol->Heat Acid Conc. H3PO4 Acid->Heat Workup2 Aqueous Wash & Drying Heat->Workup2 FinalProduct Final Alkene Product Workup2->FinalProduct

Caption: Two-step workflow for the Grignard/dehydration route.

Step-by-Step Protocol:

  • Part A: Grignard Reagent and Addition

    • In a flame-dried, three-necked flask with a condenser, place magnesium turnings (1.2 eq) and a small crystal of iodine.

    • Add a small volume of anhydrous diethyl ether.

    • Prepare a solution of 3-chloro-4-methylbenzyl bromide (1.0 eq) in anhydrous diethyl ether in an addition funnel.

    • Add a small amount of the bromide solution to the magnesium. If the reaction does not start (indicated by bubbling and disappearance of the iodine color), gently warm the flask.

    • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

    • After addition is complete, reflux for an additional 30 minutes.

    • Cool the Grignard solution to 0 °C in an ice bath.

    • Add a solution of isobutyraldehyde (1.05 eq) in anhydrous ether dropwise.

    • Stir at room temperature for 2 hours after addition.

    • Carefully quench the reaction by slowly pouring it over an ice-cold saturated aqueous NH₄Cl solution.

    • Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate to obtain the crude alcohol.

  • Part B: Dehydration

    • Set up a simple distillation apparatus.

    • Place the crude alcohol from Part A into the distillation flask and add concentrated phosphoric acid (H₃PO₄, ~20% by volume).

    • Heat the mixture. The product alkene will co-distill with water. Collect the distillate in a receiver cooled in an ice bath.[14][15]

    • Transfer the distillate to a separatory funnel, wash with saturated NaHCO₃ solution, then with brine.

    • Dry the organic layer over anhydrous CaCl₂.

    • The final product can be further purified by fractional distillation if necessary.

Product Characterization

The identity and purity of the synthesized 3-(3-chloro-4-methylphenyl)-2-methyl-1-propene should be confirmed using standard analytical techniques.

PropertyData
Molecular Formula C₁₁H₁₃Cl
Molecular Weight 180.67 g/mol [16]
Appearance Colorless to pale yellow oil
¹H NMR (CDCl₃, 400 MHz) Expected δ (ppm): ~7.2 (d, 1H, Ar-H), ~7.0 (dd, 1H, Ar-H), ~6.9 (d, 1H, Ar-H), ~4.8 (s, 1H, =CH₂), ~4.7 (s, 1H, =CH₂), ~3.2 (s, 2H, Ar-CH₂), ~2.3 (s, 3H, Ar-CH₃), ~1.8 (s, 3H, =C-CH₃).
¹³C NMR (CDCl₃, 100 MHz) Expected δ (ppm): ~145 (quat. C), ~138 (quat. C), ~135 (quat. C), ~132 (quat. C), ~130 (CH), ~128 (CH), ~126 (CH), ~112 (CH₂), ~42 (CH₂), ~22 (CH₃), ~19 (CH₃).
Mass Spec (EI) m/z: 180 (M⁺), 182 (M+2, ³⁷Cl isotope), 165 (M-CH₃)⁺, 145 (M-Cl)⁺.

Conclusion

We have presented three distinct and reliable synthetic routes for the preparation of 3-(3-chloro-4-methylphenyl)-2-methyl-1-propene. The Wittig reaction offers excellent control over the double bond position and is often the preferred laboratory-scale method. The Heck coupling represents a more modern, atom-economical approach suitable for direct arylation, though it requires specialized equipment. Finally, the Grignard reaction followed by dehydration is a classic, cost-effective method that proceeds through a stable alcohol intermediate. The selection of the optimal route will be dictated by the specific constraints and goals of the research program. Each protocol has been designed to be self-validating, with clear checkpoints and purification strategies to ensure the synthesis of high-purity material for subsequent applications in drug development and materials science.

References

  • Miyaura, N., & Suzuki, A. (1979). Stereoselective Synthesis of Arylated (E)-Alkenes by the Reaction of Alk-1-Enylboranes with Aryl Halides in the Presence of Palladium Catalyst. Journal of the Chemical Society, Chemical Communications, (19), 866-867. [Link]

  • Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. [Link]

  • Wikipedia contributors. (2024). Suzuki reaction. Wikipedia, The Free Encyclopedia. [Link]

  • University of Wisconsin-Madison. (n.d.). Grignard Reaction. Department of Chemistry. [Link]

  • Wang, Z., et al. (2023). Asymmetric Construction of an Aryl-Alkene Axis by Palladium-Catalyzed Suzuki–Miyaura Coupling Reaction. Angewandte Chemie. [Link]

  • PubChem. (n.d.). 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene. National Center for Biotechnology Information. [Link]

  • Chemistry LibreTexts. (2023). Preparation of Alkenes. [Link]

  • University of Missouri–St. Louis. (n.d.). The Wittig Reaction: Synthesis of Alkenes. Department of Chemistry. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). [Link]

  • Wikipedia contributors. (2024). Wittig reaction. Wikipedia, The Free Encyclopedia. [Link]

  • Master Organic Chemistry. (2018). The Wittig Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

  • Chemistry LibreTexts. (2023). Dehydrating Alcohols to Make Alkenes. [Link]

  • FlipChem. (2023). A-level chemistry, alkenes: Distillation, purification, yield and mechanism - exam question. YouTube. [Link]

  • Patil, S. A., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 173, 117-143. [Link]

  • Singh, A., et al. (2020). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances, 10(49), 29323-29349. [Link]

  • IARC Working Group. (2018). 3-Chloro-2-methylpropene. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 115. [Link]

  • O'Donnell, R. T. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. MDPI. [Link]

  • Mitch, C. H., et al. (2014). The discovery and development of the N-substituted trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidine class of pure opioid receptor antagonists. ChemMedChem, 9(8), 1638-1654. [Link]

  • Ghorab, M. M., et al. (2020). Newly synthesized 3-(4-chloro-phenyl)-3-hydroxy-2,2-dimethyl-propionic acid methyl ester derivatives selectively inhibit the proliferation of colon cancer cells. RSC Advances, 10, 9363-9372. [Link]

  • SynArchive. (n.d.). Mizoroki-Heck Reaction. [Link]

  • Singh, A., et al. (2020). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Publishing. [Link]

  • Mphahlele, M. J., et al. (2024). Facile Heck coupling synthesis and characterization of a novel tris(4-(pyridine-4-vinyl)phenyl)methylsilane tridentate. European Journal of Chemistry, 15(1), 71-73. [Link]

Sources

Application

Application Note: Advanced Polymerization Protocols for 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Researchers Document Type: Technical Application Note & Experimental Protocol Introduction & Mechanistic Rationale The compound 3-(3-Chloro-4-met...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Researchers Document Type: Technical Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The compound 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene belongs to the methallylbenzene family of monomers. Structurally, it features a sterically hindered methallyl group ( −CH2​−C(CH3​)=CH2​ ) tethered to a halogenated, alkyl-substituted aromatic ring. This unique architecture imparts highly desirable properties to resulting polymers, including high refractive indices, excellent thermal stability, and enhanced hydrophobicity.

However, polymerizing methallyl derivatives presents a classic kinetic challenge. Conventional free-radical homopolymerization typically fails to yield high-molecular-weight polymers. This failure is governed by degradative chain transfer : the propagating radical preferentially abstracts an allylic hydrogen from the monomer rather than adding to the double bond. This forms a resonance-stabilized allylic radical that is too stable to initiate a new chain, effectively acting as an auto-inhibitor [1].

To successfully harness this monomer, researchers must pivot to cationic homopolymerization or alternating free-radical copolymerization with strongly electron-accepting monomers[2, 3].

Pathway Monomer 3-(3-Chloro-4-methylphenyl) -2-methyl-1-propene Radical Free Radical Initiation Monomer->Radical AIBN/BPO Cationic Cationic Initiation (Lewis Acid, -78°C) Monomer->Cationic TiCl4 / BF3 Degradative Degradative Chain Transfer (Allylic H-Abstraction) Radical->Degradative Dominant Pathway Propagation Chain Propagation (Carbocation Stabilization) Cationic->Propagation Controlled Pathway LowMW Low MW Oligomers (Auto-inhibition) Degradative->LowMW HighMW High MW Homopolymer Propagation->HighMW

Fig 1. Mechanistic divergence of methallylbenzene derivatives under radical vs. cationic conditions.

Protocol A: Controlled Cationic Homopolymerization

Causality & Experimental Design: Cationic polymerization cleanly bypasses the allylic radical trap. By utilizing a strong Lewis acid (e.g., TiCl4​ ) at cryogenic temperatures (-78 °C), we kinetically suppress side reactions such as β -proton elimination and intramolecular Friedel-Crafts alkylation. The electron-donating nature of the methallyl group stabilizes the propagating tertiary-like carbocation, allowing for controlled chain growth.

Materials Required
  • Monomer: 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene (Vacuum distilled over CaH2​ )

  • Solvent System: Anhydrous Dichloromethane ( CH2​Cl2​ ) and Hexane (50:50 v/v)

  • Initiator: 1-Chloroethylbenzene (0.01 M)

  • Co-initiator: Titanium tetrachloride ( TiCl4​ , 0.05 M)

  • Quenching Agent: Pre-chilled ammoniacal methanol

Step-by-Step Methodology
  • System Purging: Flame-dry a 100 mL Schlenk flask under vacuum. Backfill with ultra-high-purity Argon. Repeat this cycle three times to ensure a strictly anhydrous environment. Moisture acts as a potent chain terminator in cationic systems.

  • Solvent & Monomer Loading: Inject 20 mL of the anhydrous CH2​Cl2​ /Hexane mixture into the flask. Add the purified monomer to achieve a final monomer concentration of 1.0 M. The mixed solvent system is critical: CH2​Cl2​ stabilizes the propagating carbocation, while hexane prevents premature polymer precipitation.

  • Cryogenic Equilibration: Submerge the Schlenk flask in a dry ice/acetone bath. Allow the system to equilibrate to -78 °C for 15 minutes.

  • Initiation: Inject the 1-chloroethylbenzene initiator. Subsequently, add the TiCl4​ co-initiator dropwise over 2 minutes. A deep color change will indicate the successful generation of the active carbocation species.

  • Propagation: Maintain vigorous magnetic stirring at -78 °C for exactly 120 minutes.

  • Termination: Quench the living cationic chains by rapidly injecting 5 mL of pre-chilled ammoniacal methanol. The color will immediately discharge.

  • Isolation: Precipitate the polymer by dripping the quenched reaction mixture into a 10-fold volumetric excess of vigorously stirred methanol. Filter the white precipitate and dry under vacuum at 60 °C to a constant weight.

Workflow Prep Monomer Purification Setup Schlenk Setup (Argon) Prep->Setup Cooling Cool to -78 °C Setup->Cooling Initiation Add TiCl4 Initiator Cooling->Initiation Quench Quench (Methanol) Initiation->Quench Isolate Precipitation & Drying Quench->Isolate

Fig 2. Step-by-step experimental workflow for the cationic polymerization of methallyl monomers.

Protocol B: Free-Radical Alternating Copolymerization

Causality & Experimental Design: While radical homopolymerization is ineffective, copolymerization with an electron-deficient monomer like Maleic Anhydride (MA) is highly efficient. The electron-rich methallyl double bond and the electron-poor MA form a transient Charge-Transfer Complex (CTC). This CTC undergoes homopolymerization, forcing a strictly alternating sequence distribution that outcompetes the degradative chain transfer pathway [3].

Step-by-Step Methodology
  • Preparation: In a 50 mL round-bottom flask, dissolve 10 mmol of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene and 10 mmol of Maleic Anhydride in 15 mL of anhydrous toluene.

  • Initiator Addition: Add Azobisisobutyronitrile (AIBN) at 1 mol% relative to the total monomer concentration (0.2 mmol).

  • Degassing: Subject the mixture to three rigorous freeze-pump-thaw cycles. Oxygen is a potent radical scavenger and must be entirely removed to ensure high conversion.

  • Polymerization: Seal the flask under Argon and immerse it in a thermostated oil bath pre-heated to 70 °C. Maintain heating and stirring for 24 hours.

  • Isolation & Purification: Cool the mixture to room temperature. Dilute with 10 mL of Tetrahydrofuran (THF) to reduce viscosity, then precipitate dropwise into 300 mL of diethyl ether. Reprecipitate the polymer from THF into diethyl ether a second time to remove any unreacted monomer traces. Dry the alternating copolymer under vacuum at 80 °C.

Quantitative Data & Polymer Properties

The following tables summarize the expected reactivity ratios and thermomechanical properties based on established methallylbenzene polymerization kinetics.

Table 1: Monomer Reactivity Ratios & Copolymerization Parameters

Monomer 1 (M1)Monomer 2 (M2) r1​ r2​ Reaction TypeProduct Architecture
3-(3-Chloro-4-methylphenyl)-2-methyl-1-propeneMaleic Anhydride~0.01~0.05Free-RadicalAlternating Copolymer
3-(3-Chloro-4-methylphenyl)-2-methyl-1-propeneStyrene~0.15~3.50Free-RadicalStyrene-rich Copolymer
3-(3-Chloro-4-methylphenyl)-2-methyl-1-propeneIsobutylene~1.20~0.80CationicRandom Copolymer

Table 2: Typical Thermal and Physical Properties of Synthesized Polymers

Polymer System Tg​ (°C) Mn​ ( g/mol )PDI ( Mw​/Mn​ )Solubility Profile
Cationic Homopolymer85 - 10515,000 - 45,0001.4 - 1.8THF, CH2​Cl2​ , Toluene
Alternating Copolymer (w/ MA)160 - 18535,000 - 70,0001.6 - 2.1DMF, DMSO, Acetone

References

  • Catalytic Isomerization and Disproportionation of Olefins Promoted by Group 4/d0 Benzamidinate Complexes. Journal of the American Chemical Society, 1999. Available at:[Link]

  • Bi-and trifunctional organolithium initiators.United States Patent 4161494A, 1979.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification Challenges of Chlorinated Organic Compounds

Welcome to the Technical Support Center for the purification of chlorinated organic compounds. Chlorinated molecules—ranging from pharmaceutical intermediates to agrochemicals—present unique chromatographic challenges du...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification of chlorinated organic compounds. Chlorinated molecules—ranging from pharmaceutical intermediates to agrochemicals—present unique chromatographic challenges due to their specific electron-withdrawing properties, high lipophilicity, and susceptibility to spontaneous dehalogenation.

This guide is engineered for researchers and drug development professionals, providing field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to ensure scientific integrity and high-yield recoveries.

Part 1: Quantitative Data & Method Comparison

To establish a baseline for your purification strategies, the following table summarizes the quantitative performance metrics of various chromatographic approaches when handling chlorinated compounds.

Purification ChallengeChromatographic MethodKey Metric / ParameterTypical Outcome / Recovery
Labile C-Cl Bonds Standard Silica Gel (pH ~4.5)Target Compound Recovery40% - 60% (High degradation)
Labile C-Cl Bonds 10% Deactivated Silica GelTarget Compound Recovery>90% (Intact product)[1]
Positional Isomers RP-HPLC (C18 Stationary Phase)Selectivity Factor ( α )~1.00 - 1.05 (Co-elution)
Positional Isomers RP-HPLC (PFP Stationary Phase)Selectivity Factor ( α )1.15 - 1.30 (Baseline resolved)[2]
Highly Lipophilic Isomers Supercritical Fluid Chroma. (SFC)Run Time<10 minutes (High efficiency)[3]

Part 2: Troubleshooting Guides & FAQs

Q1: My chlorinated intermediate (e.g., an allylic or benzylic chloride) degrades or dehalogenates during normal-phase silica gel chromatography. Why is this happening, and how can I prevent it?

The Causality (Why it happens): Standard chromatographic silica gel is weakly acidic, typically possessing a surface pH between 4.5 and 5.5. The active silanol groups ( −Si−OH ) on the silica surface can act as Brønsted acids or hydrogen-bond donors. When a compound contains a labile carbon-chlorine bond (such as in allylic, benzylic, or tertiary chlorides), the silanol groups hydrogen-bond with the chlorine atom. This polarizes the C−Cl bond, lowering the activation energy for heterolytic cleavage. The resulting carbocation either undergoes spontaneous dehalogenation (elimination) or reacts with nucleophilic impurities/solvents on the column.

The Solution: You must physically block the highly active silanol sites. This is achieved by using Deactivated Silica Gel . Adding a specific percentage of water (typically up to 10% w/w) to the silica gel allows water molecules to strongly hydrogen-bond to the most active silanol sites, neutralizing their acidity and preventing them from interacting with your chlorinated compound[1].

Self-Validating Check: Before running your bulk sample, perform a 2-Dimensional TLC. Spot your compound, run the plate in one dimension, let it dry, and run it again at a 90-degree angle. If the compound forms a diagonal line, it is stable. If spots appear off the diagonal, degradation is occurring, and deactivation is mandatory.

Q2: I am trying to separate positional isomers of a poly-chlorinated aromatic compound, but they co-elute as a single broad peak on a standard C18 RP-HPLC column. What are the mechanistic alternatives?

The Causality (Why it happens): Standard C18 columns separate molecules based almost exclusively on dispersive (hydrophobic) interactions. Positional isomers of chlorinated aromatics (e.g., 2,4-dichloro vs. 3,5-dichloro isomers) have nearly identical logP values and hydrophobic surface areas. Because their partitioning into the C18 phase is thermodynamically equivalent, they co-elute.

The Solution: You must shift the separation mechanism from pure hydrophobicity to shape selectivity and electronic interactions.

  • Pentafluorophenyl (PFP) Columns: Switch your stationary phase to a PFP column. The fluorinated aromatic ring of the PFP phase introduces π−π interactions, dipole-dipole interactions, and specific halogen bonding. PFP phases are highly shape-selective and can recognize the spatial distribution of the electron-withdrawing chlorine atoms, effectively resolving structural isomers[2].

  • Supercritical Fluid Chromatography (SFC): If the compounds are highly lipophilic and poorly soluble in aqueous HPLC mobile phases, SFC is the superior choice. Using supercritical CO2​ combined with a polar modifier (like methanol), SFC provides orthogonal selectivity to RP-HPLC and exceptional resolution for chlorinated structural isomers[3].

Q3: When injecting highly lipophilic chlorinated compounds into my RP-HPLC, I observe erratic baseline noise, "smearing" across the chromatogram, and poor peak shape. The system itself is clean. What is the root cause?

The Causality (Why it happens): This is a classic symptom of injection solvent incompatibility and trace enrichment. Highly chlorinated compounds often require strong, non-polar chlorinated solvents (like dichloromethane or chloroform) for dissolution. However, chlorinated solvents are fundamentally immiscible with standard aqueous reversed-phase mobile phases (like Water/Methanol or Water/Acetonitrile)[4].

When the sample is injected, the immiscible chlorinated solvent forms a transient micro-emulsion (tiny droplets) within the flow cell of the UV detector. These droplets scatter UV light, resulting in severe baseline noise and erratic spikes[5]. Furthermore, if the mobile phase is too weak, the lipophilic compound precipitates at the head of the column, slowly dissolving over time and causing a "smear" rather than a sharp peak.

The Solution: Never inject chlorinated solvents into an aqueous RP-HPLC stream. Perform a solvent exchange prior to injection. Evaporate the chlorinated solvent and reconstitute the sample in a solvent that is miscible with your mobile phase, such as Tetrahydrofuran (THF) or Isopropanol (IPA). If the compound is only soluble in DCM, you must transition to Normal Phase chromatography or SFC.

Part 3: Experimental Protocols

Protocol 1: Preparation and Validation of 10% Deactivated Silica Gel

Use this protocol to prevent on-column dehalogenation of sensitive compounds.

  • Calculate Ratios: To prepare 100 g of deactivated silica gel, weigh exactly 90.0 g of standard flash silica gel (230-400 mesh) into a large, dry, round-bottom flask.

  • Water Addition: Weigh exactly 10.0 g of HPLC-grade water.

  • Mechanical Agitation: Attach the flask to a rotary evaporator. Do not apply a vacuum. Set the rotation to a moderate speed (approx. 60-80 rpm).

  • Dropwise Introduction: Using a long needle or the solvent feed tube, add the water dropwise to the tumbling silica gel over 15-20 minutes. Rapid addition will cause clumping.

  • Equilibration: Once all water is added, seal the flask tightly and allow it to rotate for an additional 2 hours. Let the silica equilibrate at room temperature overnight before use. The powder must remain free-flowing.

  • Validation: Pack a small test column. Elute a known acid-sensitive standard (e.g., a trityl-protected amine or a known benzylic chloride). If the standard elutes intact with >95% recovery, the batch is successfully deactivated.

Protocol 2: SFC Workflow for Chlorinated Isomer Separation

Use this protocol when C18 RP-HPLC fails to resolve positional isomers.

  • Sample Preparation: Dissolve the chlorinated isomer mixture in a solvent compatible with supercritical CO2​ , such as Methanol or Isopropanol (avoid water). Filter through a 0.22 µm PTFE syringe filter.

  • Column Selection: Install a 2-Ethylpyridine (2-EP) or Diol SFC column, which provides excellent hydrogen-bonding and dipole interactions for halogenated aromatics.

  • Mobile Phase Setup:

    • Channel A: Supercritical CO2​

    • Channel B (Modifier): Methanol (Ensure it is thoroughly degassed).

  • Method Parameters: Set the backpressure regulator (BPR) to 120-150 bar to ensure the CO2​ remains in a supercritical state. Set the column oven to 40°C.

  • Gradient Elution: Run a shallow gradient from 5% to 25% Methanol over 10 minutes. Chlorinated isomers are highly sensitive to modifier concentration; a shallow gradient maximizes the resolution between closely related structural isomers.

Part 4: Mandatory Visualizations

G Start Crude Chlorinated Compound TLC 2D TLC on Standard Silica Start->TLC Decision Degradation / Dehalogenation Observed? TLC->Decision Deactivate Prepare 10% Deactivated Silica Gel (H2O) Decision->Deactivate Yes (Smearing/Multiple Spots) Standard Use Standard Silica Gel Decision->Standard No (Stable) Purify Flash Chromatography Deactivate->Purify Standard->Purify Success Intact Purified Product Purify->Success

Caption: Workflow for diagnosing and mitigating silica-induced dehalogenation.

IsomerSeparation Isomers Chlorinated Positional Isomers C18 RP-HPLC (C18 Column) Isomers->C18 Eval Baseline Resolution Achieved? C18->Eval PFP Switch to PFP Column (Pi-Pi & Halogen bonding) Eval->PFP No (Co-elution) SFC Supercritical Fluid Chromatography (SFC) Eval->SFC No (High Lipophilicity) Success Resolved Isomers Eval->Success Yes PFP->Success SFC->Success

Caption: Decision matrix for resolving co-eluting chlorinated positional isomers.

References

  • Method 3630C: Silica Gel Cleanup, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. Environmental Protection Agency (EPA).[Link]

  • Catalyst-Controlled, Site-Selective Halogenation Using Flavin-Dependent Halogenases. Knowledge UChicago. [Link]

  • Selectivity in Reversed-phase LC Separations: Solvent-type Selectivity. LCGC International.[Link]

Sources

Optimization

Technical Support Center: Catalyst Selection for Reactions with 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene

Welcome to the technical support center for chemists and researchers working with 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene. This guide is designed to provide expert insights and practical troubleshooting advice for...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for chemists and researchers working with 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene. This guide is designed to provide expert insights and practical troubleshooting advice for selecting the optimal catalyst systems for various transformations of this specific substrate. The unique structure of this molecule, featuring a sterically hindered 1,1-disubstituted alkene and an electron-rich aryl chloride, presents distinct challenges that require careful consideration of catalyst and reaction conditions.

This resource is structured in a question-and-answer format to directly address common issues encountered in the lab.

Section 1: Catalytic Hydrogenation of the Alkene Moiety

The primary reaction involving the alkene is its reduction to the corresponding alkane, 1-(3-Chloro-4-methylphenyl)-2-methylpropane. The steric hindrance around the double bond is the principal challenge.

FAQ 1.1: Why is my standard Pd/C hydrogenation failing or showing low conversion?

Answer: The low conversion is likely due to the steric hindrance of the 1,1-disubstituted (neopentyl-like) alkene. Standard heterogeneous catalysts like Palladium on Carbon (Pd/C) are highly active for less substituted alkenes because the substrate can easily adsorb onto the catalyst surface.[1] For sterically hindered alkenes, the approach to the active sites is impeded, leading to slow or incomplete reactions under standard conditions (e.g., balloon H₂ pressure, room temperature).[2]

Troubleshooting Steps:

  • Increase Hydrogen Pressure: Moving from balloon pressure (approx. 1 atm) to a higher pressure system (4-100 bar) can significantly increase the rate of reaction for hindered substrates.[3][4][5]

  • Elevate Temperature: Gently increasing the temperature (e.g., to 40-60 °C) can provide the necessary activation energy, but must be done cautiously to avoid potential dehalogenation of the aryl chloride.[5]

  • Switch Catalyst Type: If pressure and temperature adjustments are insufficient, consider more active or less sterically sensitive catalysts. Platinum-based catalysts (Pt/C, PtO₂) are often more active than palladium catalysts for challenging substrates.[5] For homogeneous options, catalysts like Crabtree's catalyst ([Ir(cod)py(PCy₃)]PF₆) or highly active iron complexes are designed for hindered alkenes.[3][6]

FAQ 1.2: How can I achieve asymmetric hydrogenation to form a single enantiomer?

Answer: Asymmetric hydrogenation of a prochiral 1,1-disubstituted alkene like this substrate requires a chiral catalyst to create the desired stereocenter.[7] This is a challenging transformation for unfunctionalized, sterically hindered olefins because there is no nearby functional group to coordinate with the metal center and direct the stereochemical outcome.[8]

However, significant advances have been made. Catalyst systems based on Iridium, Rhodium, and even earth-abundant metals like Iron have shown success with similar challenging substrates.[9][10]

  • Iridium Catalysts: Iridium complexes with chiral P,N-ligands (like PHOX-type ligands) are particularly effective for unfunctionalized olefins.[7][10]

  • Rhodium Catalysts: Rhodium complexes with chiral diphosphine ligands (e.g., BINAP, DuPhos) are classic choices, though their effectiveness can vary with hindered substrates.[10][11]

  • Iron Catalysts: Novel iron catalysts with chiral 8-oxazoline iminoquinoline ligands have emerged as a cost-effective and highly efficient option for the asymmetric hydrogenation of 1,1-disubstituted alkenes under mild conditions (1 atm H₂).[9]

Workflow for Asymmetric Hydrogenation Catalyst Screening:

G cluster_screening Catalyst Screening Workflow Start Substrate: 3-(3-Chloro-4-methylphenyl) -2-methyl-1-propene Screen1 Initial Screen: (R,R)-Et-DuPhos-Rh (S)-BINAP-Ru [Ir(cod)(PHOX)]BARF Start->Screen1 Analysis1 Analyze Conversion & ee% (Chiral GC/HPLC) Screen1->Analysis1 Decision1 Is ee% > 90%? Analysis1->Decision1 Optimize Optimize Conditions: Solvent, Temp, Pressure Decision1->Optimize Yes Troubleshoot Troubleshoot: Consider Alternative Catalysts Decision1->Troubleshoot No Success High ee% Achieved Optimize->Success Screen2 Advanced Screen: Fe-based catalysts (e.g., with oxazoline iminoquinoline ligands) Troubleshoot->Screen2 Analysis2 Analyze Conversion & ee% Screen2->Analysis2 Analysis2->Decision1

Caption: Catalyst screening workflow for asymmetric hydrogenation.

Section 2: Reactions at the Aryl Chloride Position

The C-Cl bond on the aromatic ring is the second key reactive site, primarily for cross-coupling reactions. Aryl chlorides are notoriously less reactive than the corresponding bromides or iodides, often requiring specialized, highly active catalyst systems.[12][13]

FAQ 2.1: I'm trying to perform a Suzuki-Miyaura coupling with an arylboronic acid, but I get no reaction. What's wrong?

Answer: The low reactivity of the aryl chloride is the main obstacle. The rate-limiting step in Suzuki couplings is the oxidative addition of the aryl halide to the Pd(0) center.[12][14] This step is significantly slower for aryl chlorides due to the strong C-Cl bond.[12]

To overcome this, you must use a catalyst system specifically designed for aryl chlorides. This typically involves:

  • Bulky, Electron-Rich Ligands: Ligands such as SPhos, XPhos, RuPhos, or tBuXPhos are essential.[15] These ligands stabilize the active Pd(0) species and promote the difficult oxidative addition step.[15]

  • Active Palladium Precatalysts: Using pre-formed, air-stable precatalysts that readily generate the active Pd(0) species in situ can improve consistency and activity.

  • Appropriate Base and Solvent: A strong base (e.g., K₃PO₄, Cs₂CO₃) and an appropriate solvent (e.g., Toluene, Dioxane, THF) are crucial.

Recommended Catalyst Systems for Suzuki Coupling of Aryl Chlorides:

Catalyst/Ligand SystemTypical Loading (mol%)BaseSolventTemperature (°C)Key Features
Pd(OAc)₂ / SPhos1-2K₃PO₄Toluene/H₂O80-110Excellent for a wide range of aryl chlorides.[15]
Pd₂(dba)₃ / XPhos1-2K₃PO₄Dioxane100Highly active for sterically hindered partners.[15]
[Pd(allyl)Cl]₂ / cataCXium® A1-2K₃PO₄THF60-80Buchwald-type phosphine ligand system.
FAQ 2.2: Can I perform other cross-coupling reactions, like Heck or Buchwald-Hartwig amination?

Answer: Yes, but similar to the Suzuki coupling, these reactions will require specialized catalysts.

  • Heck Reaction: The Heck reaction couples the aryl chloride with an alkene.[16][17] For your specific substrate, you could couple another molecule at the aryl chloride position. Again, phosphine-free systems or catalysts with bulky, electron-rich ligands are needed to activate the C-Cl bond.[14][17] Regioselectivity can be an issue with 1,1-disubstituted alkenes, potentially leading to a mixture of internal and terminal olefin products.[18]

  • Buchwald-Hartwig Amination: This reaction forms a C-N bond by coupling the aryl chloride with an amine.[15] It is highly dependent on bulky, electron-rich phosphine ligands like BrettPhos, XPhos, or DavePhos to enable the coupling.[15]

Decision Tree for Aryl Chloride Cross-Coupling:

G cluster_coupling Troubleshooting Aryl Chloride Cross-Coupling Start Goal: Cross-Coupling at C-Cl bond ReactionType Select Reaction Type Start->ReactionType Suzuki Suzuki (C-C) ReactionType->Suzuki Heck Heck (C-C) ReactionType->Heck Buchwald Buchwald (C-N) ReactionType->Buchwald CatalystCheck Using Bulky, Electron-Rich Phosphine Ligand? (e.g., SPhos, XPhos) Suzuki->CatalystCheck Heck->CatalystCheck Buchwald->CatalystCheck Yes_Ligand Yes CatalystCheck->Yes_Ligand Yes No_Ligand No CatalystCheck->No_Ligand No ConditionCheck Check Conditions: Base (K3PO4?), Temp (80-110C?), Anhydrous Solvent? Yes_Ligand->ConditionCheck Add_Ligand Action: Switch to a suitable ligand (XPhos, SPhos, etc.) and an active Pd precatalyst. No_Ligand->Add_Ligand Add_Ligand->CatalystCheck Conditions_OK Yes ConditionCheck->Conditions_OK Yes Conditions_Bad No ConditionCheck->Conditions_Bad No Success Reaction Successful Conditions_OK->Success Adjust_Conditions Action: Optimize base, temperature, and solvent. Conditions_Bad->Adjust_Conditions Adjust_Conditions->ConditionCheck

Caption: Decision tree for troubleshooting cross-coupling reactions.

Section 3: Oxidative Transformations of the Alkene

FAQ 3.1: I want to perform a Wacker-Tsuji oxidation. What product should I expect and what are the best conditions?

Answer: The Wacker-Tsuji oxidation typically converts terminal olefins into methyl ketones (Markovnikov oxidation).[19][20] However, 1,1-disubstituted olefins are known to have low reactivity and yield in standard Wacker oxidations.[19] More recent protocols have shown improved success with hindered olefins.

A significant development is the use of palladium/copper/nitrite catalysis, which has been shown to oxidize sterically hindered terminal olefins to the corresponding aldehydes (Anti-Markovnikov oxidation), a synthetically valuable transformation.[21] This avoids the typical two-step hydroboration/oxidation sequence.[21]

Recommended Protocol (Aldehyde-Selective Oxidation): Based on literature for hindered alkenes, a modified Wacker-type system is recommended.[21]

  • Catalyst System: Pd(OAc)₂ (5 mol%), Cu(OAc)₂ (1.5 equiv), KNO₂ (3 equiv).

  • Solvent: A biphasic system like t-BuOH/H₂O.

  • Atmosphere: Air or Oxygen.

  • Temperature: Room temperature to 50 °C.

  • Procedure: To a solution of the substrate in the solvent system, add the catalyst and reagents. Stir vigorously under an air or oxygen atmosphere until completion (monitor by TLC/GC-MS).

Section 4: Other Potential Transformations

FAQ 4.1: Is hydroformylation a viable reaction for this substrate?

Answer: Hydroformylation, or the oxo process, adds a formyl group (-CHO) and a hydrogen atom across the double bond.[22] For 1,1-disubstituted olefins, this reaction is challenging due to steric hindrance and the potential for side reactions.[23]

However, highly effective rhodium-based catalyst systems have been developed specifically for the enantioselective hydroformylation of 1,1-disubstituted olefins.[24][25] Using P-chirogenic phosphine ligands like BenzP* or QuinoxP* can produce linear aldehydes with high chemo-, regio-, and enantioselectivity.[24][25][26] Careful control of CO and H₂ partial pressures is critical to minimize side reactions like hydrogenation.[24]

References

  • Catalytic Enantioselective Hydrogenation of 1,1-Disubstituted Alkenes with Optically Active Titanocene and Zirconocene Complexes Containing either Identical or Different Ligands . Organometallics - ACS Publications. [Link]

  • Iron-Catalyzed Highly Enantioselective Hydrogenation of Alkenes . Organic Chemistry Portal. [Link]

  • High-Activity Iron Catalysts for the Hydrogenation of Hindered, Unfunctionalized Alkenes - PMC . National Center for Biotechnology Information. [Link]

  • Catalytic Hydrogenation of Alkenes With Pd/C (And Friends) . Master Organic Chemistry. [Link]

  • High-Activity Iron Catalysts for the Hydrogenation of Hindered, Unfunctionalized Alkenes . ACS Catalysis. [Link]

  • Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules . MDPI. [Link]

  • Rh-Catalyzed Asymmetric Hydroformylation of Functionalized 1,1-Disubstituted Olefins | Journal of the American Chemical Society - ACS Publications . ACS Publications. [Link]

  • A Boron Activating Effect Enables Cobalt-Catalyzed Asymmetric Hydrogenation of Sterically Hindered Alkenes | Journal of the American Chemical Society . ACS Publications. [Link]

  • Catalytic Anti-Markovnikov Transformations of Hindered Terminal Alkenes Enabled by Aldehyde-Selective Wacker-Type Oxidation | Journal of the American Chemical Society . ACS Publications. [Link]

  • LiCl-Accelerated Multimetallic Cross-Coupling of Aryl Chlorides with Aryl Triflates - PMC . National Center for Biotechnology Information. [Link]

  • Pd, Rh-Catalyzed Regioselective Hydroformylation of Olefins with Formic Acid and Its Salts | The Journal of Organic Chemistry - ACS Publications . ACS Publications. [Link]

  • Pd Nanoparticle Catalyzed Heck Arylation of 1,1-Disubstituted Alkenes in Ionic Liquids. Study on Factors Affecting the Regioselectivity of the Coupling Process | Organometallics - ACS Publications . ACS Publications. [Link]

  • Heck reaction - Wikipedia . Wikipedia. [Link]

  • Rh-catalyzed asymmetric hydroformylation of functionalized 1,1-disubstituted olefins . National Center for Biotechnology Information. [Link]

  • Asymmetric hydrogenation of 1,1′-disubstituted alkenes S13−S20. Reaction conditions . ResearchGate. [Link]

  • Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har . Thieme. [Link]

  • Tsuji–Wacker-Type Oxidation beyond Methyl Ketones: Reacting Unprotected Carbohydrate-Based Terminal Olefins through the “Uemura System” to Hemiketals and α,β-Unsaturated Diketones - PMC . National Center for Biotechnology Information. [Link]

  • Wacker-Type Oxidation and Dehydrogenation of Terminal Olefins Using Molecular Oxygen as the Sole Oxidant without Adding Ligand - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

  • Reductive-Delay Heck 1,1-Diarylation of Terminal Alkenes - ACS Publications . ACS Publications. [Link]

  • Hydroformylation - Wikipedia . Wikipedia. [Link]

  • Directed Catalytic Asymmetric Hydroboration of 1,1-Disubstituted Alkenes - UNL Digital Commons . University of Nebraska - Lincoln. [Link]

  • Nickel-Catalyzed Reductive Cross-Coupling of Heteroaryl Chlorides and Aryl Chlorides . ACS Publications. [Link]

  • Cationic palladium(ii) complexes as catalysts for the oxidation of terminal olefins to methyl ketones using hydrogen peroxide - Green Chemistry (RSC Publishing) DOI:10.1039/C4GC02465F . Royal Society of Chemistry. [Link]

  • ChemInform Abstract: Rh-Catalyzed Asymmetric Hydroformylation of Functionalized 1,1-Disubstituted Olefins. - ResearchGate . ResearchGate. [Link]

  • Heck Reaction - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

  • Efficient Pd‐Catalyzed Direct Coupling of Aryl Chlorides with Alkyllithium Reagents - PMC . National Center for Biotechnology Information. [Link]

  • Advances in catalytic asymmetric hydrogenation of third-row heteroatom-substituted alkenes . ScienceDirect. [Link]

  • Asymmetric hydrogenation - Wikipedia . Wikipedia. [Link]

  • Suzuki Coupling - Organic Chemistry Portal . Organic Chemistry Portal. [Link]

  • How to Optimize Performance in Alkene Hydrogenation Catalysts . Medium. [Link]

  • Catalytic Homogeneous Asymmetric Hydrogenations of Largely Unfunctionalized Alkenes | Chemical Reviews - ACS Publications . ACS Publications. [Link]

Sources

Reference Data & Comparative Studies

Validation

biological activity of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene versus other halogenated compounds

An In-Depth Comparative Guide to the Predicted Biological Activity of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene Introduction: Navigating the Knowns and Unknowns of a Novel Halogenated Propene In the landscape of dru...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Comparative Guide to the Predicted Biological Activity of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene

Introduction: Navigating the Knowns and Unknowns of a Novel Halogenated Propene

In the landscape of drug discovery and agrochemical development, understanding the structure-activity relationships (SAR) of novel compounds is paramount. This guide focuses on 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene, a molecule for which direct, published biological data is notably scarce. The absence of empirical evidence presents a unique scientific challenge and an opportunity. Instead of a conventional data summary, this document employs a first-principles, SAR-based approach to predict the potential biological activities of our target compound.

We will deconstruct the molecule into its core components: the phenylpropene scaffold and the specific halogenated phenyl group, 3-chloro-4-methylphenyl. By comparing these fragments to well-characterized analogues from peer-reviewed literature, we can formulate robust hypotheses about the compound's likely functions. This guide is designed for researchers and drug development professionals, providing not only a comparative analysis but also detailed experimental protocols to empirically validate the predictions made herein. Our objective is to build a logical, evidence-based case for the potential herbicidal, antimicrobial, and cytotoxic activities of this novel chemical entity.

Chapter 1: Deconstructing the Core Scaffold - The Phenylpropene Framework

The foundation of our target molecule is a phenylpropene structure. Phenylpropenes are a class of organic compounds found widely in nature, with many exhibiting significant biological effects. Compounds like eugenol (from cloves) and trans-cinnamaldehyde (from cinnamon) are well-known examples that demonstrate potent antimicrobial and antifungal properties.[1] The activity of these simpler, non-halogenated phenylpropenes suggests that the core scaffold of our target molecule is predisposed to interacting with microbial systems. The double bond in the propene chain and the aromatic phenyl ring create an electron-rich system that can participate in various biological interactions.

The primary mechanism for the antifungal activity of compounds like trans-cinnamaldehyde involves the inhibition of essential enzymes, such as pectin methyl esterase and cellulase, which are crucial for the integrity of fungal cell walls.[1] This provides a potential avenue of action for our target compound, assuming the core scaffold's inherent activity is retained or enhanced by its unique substitutions.

Chapter 2: The Influence of Halogenation on Biological Activity

The introduction of a halogen, in this case, chlorine, onto the phenyl ring is a common strategy in medicinal and agricultural chemistry to modulate a compound's biological profile. Halogenation can profoundly alter a molecule's physicochemical properties and its interaction with biological targets.

Key Effects of Halogenation:

  • Enhanced Lipophilicity: The addition of a chlorine atom generally increases the lipophilicity (logP) of a molecule. This can improve its ability to cross biological membranes, such as cell walls or the blood-brain barrier, potentially increasing its bioavailability and potency.[2]

  • Metabolic Stability: Halogen atoms can block sites of metabolic oxidation, increasing the compound's half-life in a biological system.

  • Target Binding and Halogen Bonding: Chlorine, bromine, and iodine atoms can act as electrophilic species and form a specific, non-covalent interaction known as a "halogen bond" with nucleophilic atoms like oxygen or nitrogen in a protein's active site.[3] This interaction, comparable in strength to a classical hydrogen bond, can significantly enhance binding affinity and inhibitor potency.[3]

  • Induction of Cytotoxicity: The introduction of halogens into various molecular scaffolds has been shown to significantly enhance anticancer and cytotoxic activity.[4] For instance, halogenated benzofuran and bis-phenylthiourea derivatives have demonstrated potent proapoptotic and cytotoxic effects against various cancer cell lines.[4][5]

The presence of chlorine on the phenyl ring of our target molecule strongly suggests that its biological activity will be distinct from and likely more potent than simple phenylpropenes.

Chapter 3: A Tale of Two Molecules - The Critical 3-Chloro-4-methylphenyl Moiety

The most compelling evidence for a specific biological activity comes from analyzing the exact substituted phenyl group: 3-chloro-4-methylphenyl. This precise arrangement is found in the well-known and widely used herbicide, Chlortoluron (IUPAC name: N′-(3-Chloro-4-methylphenyl)-N,N-dimethylurea).[6][7]

Chlortoluron is a phenylurea herbicide that functions by inhibiting photosynthesis.[6] Specifically, it blocks the Q_B_ plastoquinone binding site within Photosystem II (PSII), which disrupts the photosynthetic electron transport chain and ultimately leads to plant death.[6] The fact that our target molecule shares the identical 3-chloro-4-methylphenyl functional group with a potent herbicide is a powerful indicator. This structural homology strongly suggests that 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene may also exhibit herbicidal properties, potentially through a similar mechanism of action.

Logical Framework for Activity Prediction

The following diagram illustrates the deductive reasoning used to predict the biological activities of the target compound based on its structural components and known analogues.

cluster_Deconstruction Structural Deconstruction cluster_Analogues Comparative Analogues cluster_Properties Inferred Properties cluster_Prediction Predicted Biological Activities Target 3-(3-Chloro-4-methylphenyl)- 2-methyl-1-propene Propene Phenylpropene Scaffold Target->Propene Substituent 3-Chloro-4-methylphenyl Group Target->Substituent Analogue1 Phenylpropenes (e.g., Eugenol) Propene->Analogue1 Analogue2 General Halogenated Compounds Substituent->Analogue2 Analogue3 Chlortoluron (Herbicide) Substituent->Analogue3 Prop1 Antimicrobial Potential Analogue1->Prop1 Prop2 Increased Lipophilicity & Cytotoxicity Analogue2->Prop2 Prop3 Photosystem II Inhibition Analogue3->Prop3 Activity1 Antifungal / Antimicrobial Prop1->Activity1 Activity2 Cytotoxic / Anticancer Prop2->Activity2 Activity3 Herbicidal Prop3->Activity3

Caption: Structure-Activity Relationship (SAR) deductive workflow.

Chapter 4: Comparative Analysis and Proposed Activities

Based on the SAR analysis, we can now present a comparative summary of predicted activities for 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene against other relevant classes of halogenated compounds.

Data Summary: Predicted vs. Known Activities
Compound ClassCore StructureHalogenationPrimary Biological ActivityPotency (Example IC₅₀/MIC)Reference
3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene (Target) Phenylpropene3-ChloroHerbicidal (Predicted) , Antifungal (Predicted) To Be DeterminedN/A
Phenylurea Herbicides Phenylurea3-Chloro-4-methylHerbicidal (Photosystem II Inhibition)High Potency in Susceptible Weeds[6][7]
Chlorinated Phenylpropenones PhenylpropenoneVarious (Cl)Antifungal (against A. fumigatus)MIC: ~75 µM[8]
Halogenated Chalcones ChalconeVarious (F, Cl, Br)Cytotoxic (Anticancer), Enzyme InhibitionCC₅₀: Varies by compound/cell line[9]
Chlorinated Phenylpropanoic Acids Phenylpropanoic AcidChloroAntibacterial, AntifungalMIC: 16-32 µg/mL[10]

Chapter 5: Experimental Protocols for Hypothesis Validation

To move from prediction to empirical fact, a structured experimental plan is essential. The following protocols are designed to systematically test the primary hypothesized biological activities of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene.

Workflow for Biological Activity Screening

This diagram outlines the sequential process for evaluating the synthesized target compound.

cluster_synthesis Compound Preparation cluster_screening Primary Screening cluster_advanced Mechanism of Action (If Primary is Positive) A Synthesis & Purification of Target Compound B Structural Confirmation (NMR, MS) A->B C Herbicidal Assay (Seedling Growth) B->C Test Compound D Antimicrobial Assay (MIC Determination) B->D Test Compound E Cytotoxicity Assay (MTT on Cancer Cells) B->E Test Compound F Photosynthesis Inhibition Studies C->F G Cell Wall Enzyme Inhibition Assay D->G H Apoptosis / Cell Cycle Analysis E->H

Caption: High-level experimental validation workflow.

Protocol 5.1: Herbicidal Activity - Seedling Growth Inhibition Assay
  • Objective: To determine the effect of the target compound on the germination and early growth of representative monocot (e.g., Avena fatua - wild oat) and dicot (e.g., Amaranthus retroflexus - redroot pigweed) weeds.

  • Causality: This assay provides a direct measure of phytotoxicity. Using both monocot and dicot species helps establish the spectrum of activity, which is critical for a potential herbicide. Chlortoluron is effective against grass weeds, making Avena fatua a relevant choice.[6]

  • Methodology:

    • Preparation of Test Solutions: Dissolve the target compound in a minimal amount of acetone or DMSO and then dilute with water containing 0.1% Tween-20 to final concentrations (e.g., 1, 10, 50, 100, 200 µM). Use Chlortoluron as a positive control and a solvent-only solution as a negative control.

    • Seed Plating: Place 20 seeds of each test species on a filter paper disc in a 9 cm Petri dish.

    • Treatment Application: Add 5 mL of the respective test solution to each Petri dish. Seal the dishes with parafilm to prevent evaporation.

    • Incubation: Incubate the dishes in a growth chamber at 25°C with a 16h/8h light/dark cycle for 7 days.

    • Data Collection: After 7 days, measure the germination percentage, root length, and shoot length for all seedlings in each dish.

    • Analysis: Calculate the percent inhibition of root and shoot growth relative to the negative control. Determine the GR₅₀ (concentration causing 50% growth reduction) using dose-response curve analysis.

Protocol 5.2: Antifungal Susceptibility Testing - Broth Microdilution Assay (CLSI M38-A2 Standard)
  • Objective: To determine the Minimum Inhibitory Concentration (MIC) of the target compound against pathogenic fungi.

  • Causality: This standardized method provides a quantitative measure of antifungal activity, allowing for direct comparison with known antifungal agents. The selection of Aspergillus fumigatus is based on its clinical relevance and the known activity of related chlorinated phenylpropenones against it.[8]

  • Methodology:

    • Fungal Inoculum Preparation: Grow Aspergillus fumigatus on potato dextrose agar. Prepare a spore suspension in sterile saline with 0.05% Tween-80 and adjust the concentration to 1-5 x 10⁶ CFU/mL using a hemocytometer.

    • Drug Dilution: Perform a two-fold serial dilution of the target compound in RPMI-1640 medium in a 96-well microtiter plate, with final concentrations typically ranging from 0.25 to 128 µg/mL.

    • Inoculation: Add the standardized fungal inoculum to each well. Include a drug-free well (growth control) and an uninoculated well (sterility control).

    • Incubation: Incubate the plate at 35°C for 48 hours.

    • MIC Determination: The MIC is defined as the lowest concentration of the compound at which no visible fungal growth is observed.

Protocol 5.3: In Vitro Cytotoxicity - MTT Assay
  • Objective: To assess the cytotoxic effect of the target compound on human cancer cell lines (e.g., A549 - lung, HepG2 - liver) and a normal cell line (e.g., HaCaT - keratinocytes) to evaluate potency and selectivity.

  • Causality: The MTT assay measures mitochondrial reductase activity, which is an indicator of cell viability. Comparing activity against cancerous and non-cancerous cells is a critical first step in evaluating potential therapeutic windows for anticancer agents.[4]

  • Methodology:

    • Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere for 24 hours.

    • Compound Treatment: Treat the cells with serial dilutions of the target compound (e.g., from 0.1 to 100 µM) for 48-72 hours. Use a known cytotoxic drug (e.g., Doxorubicin) as a positive control.

    • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. The viable cells will reduce the yellow MTT to purple formazan crystals.

    • Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

    • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

    • Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ (concentration inhibiting 50% of cell growth) by plotting a dose-response curve.

Conclusion

While direct experimental data for 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene remains elusive, a rigorous structure-activity relationship analysis provides a strong foundation for targeted investigation. The structural homology with the herbicide Chlortoluron points compellingly towards a potential application in agriculture, specifically as a phytotoxic agent that may act by inhibiting photosynthesis. Concurrently, the compound's phenylpropene core and chlorinated nature suggest likely antimicrobial and cytotoxic properties, aligning it with broad trends in medicinal chemistry.

The true biological profile of this compound can only be unveiled through empirical testing. The protocols detailed in this guide offer a clear, logical, and validated pathway for researchers to systematically explore its herbicidal, antifungal, and cytotoxic potential. This work underscores the power of predictive analysis in guiding experimental design and resource allocation in the early stages of chemical discovery.

References

  • Title: Synthesis, Antifungal Evaluation, and Structure–activity Relationship of Chlorinated Imidazopyridinyl- phenylpropenone Derivatives against Aspergillus fumigatus Source: Chemical Science International Journal URL: [Link]

  • Title: Synthesis, Antifungal Evaluation, and Structure–activity Relationship of Chlorinated Imidazopyridinyl- phenylpropenone Derivatives against Aspergillus fumigatus Source: Chemical Science International Journal URL: [Link]

  • Title: Antimicrobial Chlorinated 3-Phenylpropanoic Acid Derivatives from the Red Sea Marine Actinomycete Streptomyces coelicolor LY001 Source: PMC (Marine Drugs) URL: [Link]

  • Title: Structure-activity relationships of halogenated disinfectants as potent inhibitors of 5α-reductase type 1: Potential impact on neurosteroid synthesis Source: PubMed (Toxicology and Applied Pharmacology) URL: [Link]

  • Title: Structure Activity Relationships Source: Drug Design Org URL: [Link]

  • Title: Structure-activity relationships of 44 halogenated compounds for iodotyrosine deiodinase-inhibitory activity Source: PubMed (Toxicology and Applied Pharmacology) URL: [Link]

  • Title: New halogenated chalcones with cytotoxic and carbonic anhydrase inhibitory properties: 6‐(3‐Halogenated phenyl‐2‐propen‐1‐oyl)‐2(3H)‐benzoxazolones Source: ResearchGate (Archiv der Pharmazie) URL: [Link]

  • Title: Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate Source: MDPI (International Journal of Molecular Sciences) URL: [Link]

  • Title: Halogen Bonding—A Novel Interaction for Rational Drug Design? Source: ACS Publications (Journal of Chemical Information and Modeling) URL: [Link]

  • Title: Proapoptotic effects of halogenated bis‐phenylthiourea derivatives in cancer cells Source: Wiley Online Library (Archiv der Pharmazie) URL: [Link]

  • Title: Antifungal potential and biochemical effects of monoterpenes and phenylpropenes on plant pathogenic fungi Source: ResearchGate (Plant Protection Science) URL: [Link]

  • Title: Cytotoxicity of halogenated benzenes and its relationship with logP Source: PubMed (Toxicology in Vitro) URL: [Link]

  • Title: Chlortoluron Source: Wikipedia URL: [Link]

  • Title: Chlortoluron Source: PubChem URL: [Link]

Sources

Safety & Regulatory Compliance

Safety

3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene proper disposal procedures

As drug development professionals and analytical chemists, we frequently handle complex halogenated intermediates like 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene . While synthesizing or utilizing this compound, its d...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals and analytical chemists, we frequently handle complex halogenated intermediates like 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene . While synthesizing or utilizing this compound, its downstream lifecycle—specifically waste management—requires as much precision as the experimental design itself.

Improper disposal of halogenated organics not only violates EPA Resource Conservation and Recovery Act (RCRA) mandates but introduces severe safety and financial liabilities to the laboratory[1]. This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and disposal of this specific chemical, ensuring your laboratory maintains rigorous safety and compliance standards.

Chemical Profiling & Hazard Assessment

Before initiating any disposal protocol, it is critical to understand the physicochemical properties that dictate the compound's behavior in waste streams. 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene is a halogenated aromatic alkene. Because it contains a carbon-halogen bond, it is strictly regulated under land disposal prohibitions and must be routed for high-temperature incineration[1].

Table 1: Quantitative Chemical & Hazard Profile

PropertyValue / Description
Chemical Name 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene
CAS Registry Number 951888-04-3[2]
Molecular Formula C11H13Cl[2]
Molecular Weight 180.67 g/mol [2]
Structural Class Halogenated Aromatic Alkene
Primary Hazards Toxic, Environmental Hazard (Aquatic Toxicity), Combustible
Waste Classification Halogenated Organic Waste (EPA RCRA Regulated)

The Causality of Halogenated Waste Segregation

In laboratory waste management, why we perform a step is just as important as how we perform it. The disposal of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene is governed by two critical scientific and logistical realities:

  • Chemical Incompatibility & Container Degradation: Halogenated organic compounds can slowly hydrolyze or react over time to release trace amounts of hydrogen halides (e.g., HCl). For this reason, you must never use galvanized steel safety cans for halogenated waste solvents ; the acid will corrode the metal, leading to catastrophic leaks in the storage area[3]. High-Density Polyethylene (HDPE) or glass containers are mandatory.

  • The Economics of Commingling: Halogenated solvents are notoriously difficult to dispose of and can cost up to three times more to incinerate than non-halogenated solvents[4]. If you mix even a small amount of 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene into a large carboy of non-halogenated waste (like acetone or ethanol), the entire container must be legally classified and billed as halogenated waste[4].

Table 2: Waste Stream Compatibility Matrix

Waste Stream ComponentCompatibility with 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propeneAction Required
Dichloromethane, Chloroform Compatible Co-mingle safely in a designated "Halogenated Waste" container.
Acetone, Methanol, Hexane Incompatible (Logistically) Keep strictly separate to avoid inflating disposal costs[4].
Aqueous Solutions (Water, Buffers) Incompatible (Phase Separation) Separate phases using a separatory funnel before disposal; collect aqueous separately[3].
Heavy Metals, Cyanides Strictly Incompatible Never mix. Requires specialized highly-toxic waste routing[4].

Step-by-Step Disposal Methodology

To ensure a self-validating safety system, execute the following protocol every time this chemical is designated as waste.

Step 1: Container Selection & Preparation

  • Select a vapor-tight, spill-proof HDPE carboy or a glass bottle[5].

  • Verify the container has a tightly threading cap. Do not use parafilm or foil as a primary seal.

  • If reusing an empty chemical bottle, completely deface or remove the original manufacturer barcode and label[6].

Step 2: Active Waste Transfer

  • Conduct all waste transfers inside an operating chemical fume hood[4].

  • If a funnel is used, do not leave it resting in the container. Immediately reclose the container or use a specialized capped waste funnel to minimize atmospheric release[3].

Step 3: Labeling (Zero-Tolerance Policy)

  • Label the container before or at the exact time the first drop of waste is added[5].

  • Attach a standard Hazardous Waste Tag. Check the boxes for "Halogenated Solvents" and "Toxic"[4].

  • Write out the full chemical name: "3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene". Do not use abbreviations or chemical formulas (e.g., do not write "C11H13Cl"), as this violates EHS compliance and triggers expensive forensic identification[5].

Step 4: Satellite Accumulation Area (SAA) Storage

  • Store the sealed, labeled container in a designated SAA.

  • Place the container inside a secondary containment bin to catch potential structural failures[4].

  • Ensure the SAA is cool, dry, well-ventilated, and physically separated from incompatible substances like strong oxidizers or alkali metals[5].

WasteSegregation Start Generate Waste: 3-(3-Chloro-4-methylphenyl) -2-methyl-1-propene CheckAqueous Contains Aqueous Phase? Start->CheckAqueous SepAqueous Separate Aqueous Phase (Dispose as Aqueous Waste) CheckAqueous->SepAqueous Yes CheckHalogen Mix with Non-Halogenated Solvents? CheckAqueous->CheckHalogen No HaltMix DO NOT MIX. Keep Halogenated Separate CheckHalogen->HaltMix Yes Container Transfer to HDPE/Glass Halogenated Waste Container CheckHalogen->Container No HaltMix->Container Label Attach Hazardous Waste Tag List all constituents (%) Container->Label SAA Store in Satellite Accumulation Area (SAA) with Secondary Containment Label->SAA EHSPickup Schedule EHS Pickup for High-Temp Incineration SAA->EHSPickup

Figure 1: Logical decision tree for the segregation and disposal of halogenated organic waste.

Spill Response & Decontamination Protocol

In the event of a spill involving 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene, immediate action is required to prevent inhalation exposure and environmental contamination.

Step 1: Immediate Assessment

  • Determine the volume and location. If the spill is >1 Liter or occurs outside a fume hood, evacuate the area, activate the fire alarm, and contact campus safety/EHS immediately[5],[4].

Step 2: Containment (For Small, Contained Spills)

  • Don appropriate PPE: Nitrile or SilverShield gloves, safety goggles, and a lab coat[4].

  • Apply an inert absorbent material (e.g., vermiculite, clay-based spill pads) to the perimeter of the spill, working inward[4]. Never use combustible materials like sawdust for halogenated organics.

Step 3: Cleanup and Disposal

  • Collect the saturated absorbent using non-sparking tools.

  • Place the material into a sealed, heavy-duty plastic bag or a rigid container.

  • Tag the container as Hazardous Waste - Halogenated Solid and request immediate EHS disposal[4]. Wash the affected area with soap and copious amounts of water[5].

SpillResponse Spill Spill Detected: 3-(3-Chloro-4-methylphenyl) -2-methyl-1-propene Assess Assess Spill Volume & Location Spill->Assess Large Large Spill / Outside Hood (>1 Liter or High Exposure) Assess->Large Small Small Spill / Inside Hood (<1 Liter & Contained) Assess->Small Evacuate Evacuate Area & Trigger Fire Alarm Large->Evacuate PPE Don PPE (Nitrile/SilverShield, Goggles, Lab Coat) Small->PPE CallEHS Call EHS / 911 Wait for Hazmat Evacuate->CallEHS Absorb Apply Inert Absorbent (e.g., Vermiculite/Spill Pads) PPE->Absorb Collect Collect in Sealed Bag/ Container Absorb->Collect Dispose Tag as Halogenated Hazardous Waste Collect->Dispose

Figure 2: Step-by-step emergency response workflow for halogenated solvent spills.

References

  • [2] Title: 3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene | C11H13Cl | CID 24721745. Source: PubChem / National Institutes of Health (NIH). URL: [Link]

  • [5] Title: Halogenated Organic Liquids - Standard Operating Procedure. Source: Braun Research Group, University of Illinois. URL: [Link]

  • [3] Title: Management of Waste - Prudent Practices in the Laboratory. Source: NCBI Bookshelf - National Institutes of Health (NIH). URL: [Link]

  • [4] Title: Halogenated Solvents in Laboratories. Source: Temple University Environmental Health and Radiation Safety. URL: [Link]

  • [6] Title: Hazardous Waste Storage and Disposal. Source: Department of Chemistry, University of Toronto. URL: [Link]

  • [1] Title: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Source: Electronic Code of Federal Regulations (eCFR). URL: [Link]

Sources

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3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene
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3-(3-Chloro-4-methylphenyl)-2-methyl-1-propene
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